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Compound of Interest

Compound Name: Imazamethabenz

Cat. No.: B1671736

This technical guide provides an in-depth overview of the herbicide Imazamethabenz, with a
focus on its chemical identity, mechanism of action, and analytical methodologies. The

information is intended for researchers, scientists, and professionals in drug development and
agricultural science.

Chemical Identity

Imazamethabenz is the active acid form of the herbicide, while the commercial product is
typically the methyl ester, known as Imazamethabenz-methyl.[1][2] Imazamethabenz-methyl
is a selective, post-emergence herbicide used to control wild oats and certain broadleaf weeds
in cereal crops.[3][4] The technical material is a mixture of two positional isomers, the meta (m-
toluate) and para (p-toluate) isomers, in an approximate 3:2 ratio.[5][6]
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Identifier Imazamethabenz Imazamethabenz-methyl
CAS Number 100728-84-5[2][6] 81405-85-8[1][7]
Molecular Formula C15H18N203[6][8] C16H20N203[7][9]
Molecular Weight 274.32 g/mol [8] 288.34 g/mol [5][9]
A mixture of 6-[(RS)-4- A mixture of methyl 6-[(RS)-4-
isopropyl-4-methyl-5-oxo-2- isopropyl-4-methyl-5-oxo-2-
imidazolin-2-yl]-m-toluic acid imidazolin-2-yl]-m-toluate and
IUPAC Name
and 2-[(RS)-4-isopropyl-4- methyl 2-[(RS)-4-isopropyl-4-
methyl-5-oxo-2-imidazolin-2- methyl-5-oxo-2-imidazolin-2-
yl]-p-toluic acid[6] yl]-p-toluate[1][5]

Physicochemical Properties of Imazamethabenz-

methyl

Property Value

Physical State Off-white fine powder[5]

113-122°C (starts melting) to 144-153°C

Melting Point
(completely melted)[5]

Acetone: 18.2, DMSO: 23.8, Methanol: 24 .4,
Methylene chloride: 30.0, Toluene: 3.9,
Isopropyl alcohol: 14.4, n-Heptane: 0.04, Water:
0.13 (p-isomer), 0.22 (m-isomer)[5]

Solubility ( g/100 mL at 25°C)

Partition Coefficient (n-octanol/water) 35 (p-isomer), 66 (m-isomer)[5]

Mechanism of Action

Imazamethabenz belongs to the imidazolinone class of herbicides.[6][8] Its primary mode of
action is the inhibition of the enzyme acetohydroxyacid synthase (AHAS), also known as
acetolactate synthase (ALS).[6][8][10] AHAS is a critical enzyme in the biosynthetic pathway of
branched-chain amino acids: valine, leucine, and isoleucine.[10][11] By inhibiting this enzyme,
Imazamethabenz disrupts protein synthesis in susceptible plants, leading to cessation of

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


http://www.bcpcpesticidecompendium.org/imazamethabenz.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1542.htm
http://www.bcpcpesticidecompendium.org/derivatives/imazamethabenz-methyl.html
https://par.nsf.gov/servlets/purl/10021372
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1542.htm
https://cymitquimica.com/cas/100728-84-5/
https://par.nsf.gov/servlets/purl/10021372
https://www.sigmaaldrich.com/US/en/product/sial/34350
https://cymitquimica.com/cas/100728-84-5/
https://www.drugfuture.com/chemdata/Imazamethabenz.html
https://www.sigmaaldrich.com/US/en/product/sial/34350
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1542.htm
http://www.bcpcpesticidecompendium.org/derivatives/imazamethabenz-methyl.html
https://www.drugfuture.com/chemdata/Imazamethabenz.html
https://www.benchchem.com/product/b1671736?utm_src=pdf-body
https://www.drugfuture.com/chemdata/Imazamethabenz.html
https://www.drugfuture.com/chemdata/Imazamethabenz.html
https://www.drugfuture.com/chemdata/Imazamethabenz.html
https://www.drugfuture.com/chemdata/Imazamethabenz.html
https://www.benchchem.com/product/b1671736?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1542.htm
https://cymitquimica.com/cas/100728-84-5/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1542.htm
https://cymitquimica.com/cas/100728-84-5/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5321015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5321015/
https://www.researchgate.net/publication/313127354_Comprehensive_understanding_of_acetohydroxyacid_synthase_inhibition_by_different_herbicide_families
https://www.benchchem.com/product/b1671736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

growth and eventual death. This pathway is absent in animals, which contributes to the low
mammalian toxicity of this class of herbicides.[11]

Y

a-Acetolactate w
! Acetohydroxyacid
Pathway Blocked a-Ketobutyrate Synthase (AHAS)
I’ “““““““““ a-Aceto-a-hydroxybutyrate w
1

Imazamethabenz letelaely Inhibition

Pyruvate

Click to download full resolution via product page

Mechanism of action of Imazamethabenz.

Synthesis

The commercial synthesis of Imazamethabenz-methyl is a multi-step process. It generally
involves the creation of the core imidazolinone structure, followed by its coupling to a
substituted benzoic acid derivative.[6][12]

e Imidazolinone Ring Formation: The synthesis typically starts with the condensation of methyl
isobutyraldehyde with cyanamide and an acetic acid derivative under controlled conditions to
form the substituted imidazolinone ring.[6]

o Coupling Reaction: The resulting imidazolinone intermediate is then coupled with a
substituted benzoic acid, such as 2-methylbenzoic acid, through an acylation reaction.[6]

 Esterification: The final step is the esterification of the carboxylic acid group with methanol,
often under acidic conditions, to produce Imazamethabenz-methyl. This ester form
enhances the compound'’s solubility and uptake by plants.[6][12]

Experimental Protocols
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Analysis of Imazamethabenz-methyl and its Acid
Metabolite in Soil by HPLC

This method outlines the procedure for the quantitative determination of Imazamethabenz-
methyl and its primary metabolite, Imazamethabenz (the free acid), in soil samples.

Principle: Residues are extracted from soil using an acidic methanol solution followed by an
agueous sodium hydroxide solution. The combined extracts are cleaned up using solid-phase
extraction (SPE) with C18 and SCX cartridges. The final determination is performed by High-
Performance Liquid Chromatography (HPLC) with a UV detector.[13]

Reagents and Materials:

Extraction Solvents: 1% HCI in Methanol, 0.05N Sodium Hydroxide.

e pH 3.5 Phosphate Buffer.

e Solid-Phase Extraction (SPE) Cartridges: C18 and SCX.

» Mobile Phase: A mixture of acetonitrile, deionized water, acetic acid, and triethylamine.
» Standards: Analytical standards of Imazamethabenz-methyl and Imazamethabenz.

o Apparatus: Analytical balance, centrifuge, flash evaporator, HPLC system with UV detector
(240 nm), and other standard laboratory glassware.[13]

Procedure:

» Extraction:
o A known weight of the soil sample is extracted with acidic methanol.
o The sample is then further extracted with agueous sodium hydroxide.
o The two extracts are combined for cleanup.[13]

o Cleanup:
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o The combined extract is passed through a C18 SPE cartridge.

o The eluate is then passed through an SCX SPE cartridge.

o The residues are eluted from the SCX cartridge and partitioned with methylene chloride.
[13]

» Concentration and Reconstitution:

o The methylene chloride fraction is evaporated to dryness.

o The residue is redissolved in a known volume of deionized water for HPLC analysis.[13]
e HPLC Analysis:

o An aliquot of the prepared sample is injected into the HPLC system.

o Quantitation is achieved by comparing the peak heights of the analytes in the sample to
those of external standards.[13]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/416275-01-s.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/416275-01-s.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/416275-01-s.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Soil Sample

Extraction

(Acidic Methanol & NaOH)

SPE Cleanup (C18)

v

SPE Cleanup (SCX)

Elution & Partitioning
(Methylene Chloride)

Evaporation

Reconstitution
(Deionized Water)

HPLC-UV Analysis (240 nm)

Y

Quantitation
(External Standards)

Click to download full resolution via product page

Workflow for HPLC analysis of Imazamethabenz in soil.

Toxicology and Environmental Fate
Toxicological Data

Imazamethabenz-methyl exhibits low acute toxicity in mammals.
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Endpoint Species Value

Acute Oral LD50 Rat >5000 mg/kg[5]
Acute Oral LD50 Rabbit 4500 mg/kgl[5]
Acute Dermal LD50 Rat >2000 mg/kg[5]
Acute Dermal LD50 Rabbit >2000 mg/kg[5]

Environmental Fate

o Soil: Imazamethabenz-methyl is hydrolyzed in soil to its free acid, Imazamethabenz. The
persistence of Imazamethabenz-methyl in soil can be influenced by factors such as soil type
and organic matter content, with reported half-lives ranging from approximately 35 to over 85
days.[14]

o Water: The herbicide is stable to hydrolysis under acidic to neutral conditions but hydrolyzes
more rapidly in alkaline environments.[14] Photodegradation can also contribute to its
dissipation in agueous solutions, and the rate of this degradation is influenced by pH.[15]

» Mobility: Field studies indicate that Imazamethabenz-methyl generally remains in the upper
15 cm of the soil after application.[3] However, runoff can lead to its presence in water
bodies, though typically at low concentrations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Imazamethabenz]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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